Cas no 2137538-89-5 (Quinoline, 7-bromo-6-fluoro-4-methyl-2-(1-methylethyl)-)

• Product Name: Quinoline, 7-bromo-6-fluoro-4-methyl-2-(1-methylethyl)-
• CAS No: 2137538-89-5
• MF: C₁₃H₁₃BrFN
• MW: 282.151426076889
• CID: 5287217
• Update Time: 2025-07-17

Quinoline, 7-bromo-6-fluoro-4-methyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 7-bromo-6-fluoro-4-methyl-2-(propan-2-yl)quinoline
• 7-Bromo-6-fluoro-4-methyl-2-propan-2-ylquinoline
• Quinoline, 7-bromo-6-fluoro-4-methyl-2-(1-methylethyl)-

• Inchi： 1S/C13H13BrFN/c1-7(2)12-4-8(3)9-5-11(15)10(14)6-13(9)16-12/h4-7H,1-3H3
• InChI Key： YIVGRKPIHMBQOO-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)N=C(C=C2C)C(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• XLogP3: 4.5
• Topological Polar Surface Area: 12.9

Additional information on Quinoline, 7-bromo-6-fluoro-4-methyl-2-(1-methylethyl)-

Comprehensive Overview of Quinoline, 7-bromo-6-fluoro-4-methyl-2-(1-methylethyl)- (CAS No. 2137538-89-5)

The compound Quinoline, 7-bromo-6-fluoro-4-methyl-2-(1-methylethyl)- (CAS No. 2137538-89-5) is a highly specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the presence of bromo and fluoro substituents, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery and medicinal chemistry, where its scaffold can be modified to target specific biological pathways.

In recent years, the demand for fluorinated quinolines has surged due to their enhanced metabolic stability and bioavailability. This compound, with its 7-bromo-6-fluoro substitution pattern, aligns perfectly with the trend toward halogenated pharmaceuticals. Its 4-methyl-2-(1-methylethyl) side chain further contributes to its lipophilicity, a critical factor in optimizing drug-receptor interactions. These attributes make it a promising candidate for the development of next-generation therapeutics.

From a synthetic chemistry perspective, CAS No. 2137538-89-5 serves as a versatile building block. Its reactivity allows for palladium-catalyzed cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. The compound’s stability under various reaction conditions also makes it a favorite among chemists working on high-throughput screening libraries.

The rise of AI-driven drug design has further amplified interest in this molecule. Computational models frequently highlight quinoline derivatives as top hits for virtual screening campaigns. Researchers are leveraging machine learning algorithms to predict the bioactivity of analogs derived from this core structure, accelerating the discovery of novel kinase inhibitors or antimicrobial agents.

Environmental and regulatory considerations are also shaping the discourse around halogenated compounds. While 7-bromo-6-fluoro-4-methyl-2-(1-methylethyl)-quinoline is not classified as hazardous, its synthesis and handling require adherence to green chemistry principles. Innovations in catalytic fluorination and waste minimization are being explored to enhance the sustainability of its production.

In the materials science domain, this quinoline derivative exhibits potential for organic electronics. Its electron-deficient aromatic system could be exploited in designing organic light-emitting diodes (OLEDs) or photovoltaic materials. The compound’s ability to form stable charge-transfer complexes is under investigation for applications in flexible displays and energy storage devices.

Market analysts note a growing niche for custom synthetic intermediates like CAS No. 2137538-89-5, driven by the pharmaceutical industry’s need for tailor-made scaffolds. Suppliers are increasingly offering GMP-grade batches to meet the stringent requirements of clinical-stage developers. This trend underscores the compound’s role in bridging early-stage research and commercial-scale production.

For researchers seeking detailed spectroscopic data or structure-activity relationships (SAR), this quinoline derivative is well-documented in peer-reviewed journals. Its NMR spectra and X-ray crystallography data provide invaluable insights for rational drug design. Collaborative platforms like open-access chemical databases have further democratized access to such information, fueling innovation across academia and industry.

Looking ahead, the integration of automated synthesis platforms and high-performance computing is expected to unlock new possibilities for 7-bromo-6-fluoro-4-methyl-2-(1-methylethyl)-quinoline. As the boundaries between small-molecule drugs and biologics blur, this compound’s adaptability positions it at the forefront of convergent therapeutic strategies.